Tert-butyl 4-amino-2-methoxybenzoate

• IUPAC Name: tert-butyl 4-amino-2-methoxybenzoate
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)9-6-5-8(13)7-10(9)15-4/h5-7H,13H2,1-4H3
• InChI Key: BZXSOMGDXLCMQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=C(C=C1)N)OC
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

Tert-butyl 4-amino-2-methoxybenzoate is an organic compound with the molecular formula C12H17NO3. It has a molecular weight of 223.27 g/mol. This compound is used as a building block for the synthesis of various biologically active compounds.

Molecular Structure Analysis

The molecular structure of Tert-butyl 4-amino-2-methoxybenzoate consists of a benzoate group attached to a tert-butyl group and an amino group at the 4th position and a methoxy group at the 2nd position on the benzene ring.

Chemical Reactions Analysis

Tert-butyl 4-amino-2-methoxybenzoate can be used to synthesize structural units for antifolate and a novel liver-targeted coupling of PSN-357, a glycogen phosphorylase inhibitor for the treatment of diabetes. It can also be used in the synthesis of tert-butyl 4-aminobenzoate n-substituted derivatives.

Physical And Chemical Properties Analysis

Tert-butyl 4-amino-2-methoxybenzoate is a compound with a molecular weight of 223.27 g/mol.

Scientific Research Applications

Hydrogen-Bonded Structures and Chemical Synthesis

Tert-butyl 4-amino-2-methoxybenzoate and its derivatives are involved in the formation of complex hydrogen-bonded structures. For instance, in a study by Abonía et al. (2007), molecules of 3-tert-butyl-5-[(4-methoxybenzyl)amino]-1-phenyl-1H-pyrazole were linked into chains by a single C-H...N hydrogen bond, demonstrating the chemical's role in forming structured molecular aggregates (Abonía et al., 2007). Additionally, in the synthesis of PROTAC molecules, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, a derivative, plays a crucial role as an intermediate, signifying its importance in complex chemical synthesis processes (Zhang et al., 2022).

Antibacterial Applications

Derivatives of tert-butyl 4-amino-2-methoxybenzoate have shown significant antibacterial properties. Hydrazide-hydrazones of 4-tert-butylbenzoic acid exhibited high bacteriostatic or bactericidal activity against Gram-positive bacteria, outperforming commonly used antibiotics like cefuroxime or ampicillin (Popiołek & Biernasiuk, 2016).

Unnatural Amino Acid Mimicry and Peptide Synthesis

The compound has been utilized in the synthesis of unnatural amino acids that mimic peptide structures. For example, an unnatural amino acid was synthesized to duplicate the hydrogen-bonding functionality of a tripeptide β-strand, proving its utility in crafting complex molecular structures like peptides (Nowick et al., 2000).

Magnetic and Catalytic Applications

Derivatives of tert-butyl 4-amino-2-methoxybenzoate have been used in the synthesis of compounds with magnetic properties. Compounds involving this chemical have displayed weak ferromagnetic and antiferromagnetic interactions, indicating its relevance in materials science, especially in the creation of magnets at a molecular level (Yadav et al., 2015). Moreover, it's been a part of catalyst systems that facilitate room-temperature Fujiwara-Moritani reactions, suggesting its potential in chemical synthesis and industrial applications (Liu & Hii, 2011).

Synthesis routes and methods

Procedure details

tert-Butyl 2-methoxy-4-nitrobenzoate (2) (271 mg, 1.07 mmol) was dissolved in MeOH (270 mL) and passed through a Thales ‘H-cube’ cartridge (10% Pd/C) at a flow rate of 1 mL/min at 25° C. under full H2 mode. The solvent was removed in vacuo to afford tert-butyl 4-amino-2-methoxybenzoate (3) (234 mg, 92%) as a pale yellow solid: m/z 222 [M−H]− (ES−); 1H-NMR (400 MHz, DMSO-d6) δ: 7.41 (1H, d), 6.16 (1H, d), 6.09 (1H, dd), 5.82 (2H, br s), 3.68 (3H, s), 1.45 (9H, s).